2-((6-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[6-(1,3-benzodioxol-5-ylmethyl)-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C25H26N4O4S/c1-2-16-3-6-18(7-4-16)26-23(30)14-34-25-27-20-9-10-29(13-19(20)24(31)28-25)12-17-5-8-21-22(11-17)33-15-32-21/h3-8,11H,2,9-10,12-15H2,1H3,(H,26,30)(H,27,28,31)
• InChI Key: OTFJEHCTFTYCEF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(CN(CC3)CC4=CC5=C(C=C4)OCO5)C(=O)N2
• Molecular Formula: C25H26N4O4S
• Molecular Weight: 478.6 g/mol
• CAS No.: 946268-66-2

Description

2-((6-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H26N4O4S and its molecular weight is 478.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Research A study demonstrated the synthesis and screening of compounds including variations of the core structure similar to 2-((6-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide for their potential as HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs). These compounds showed high activity against the wild-type HIV-1 strain with submicromolar inhibitory concentrations, indicating their potential for further development as antiviral agents (Li et al., 2020).

Anti-Inflammatory and Analgesic Agents Research into novel heterocyclic compounds derived from visnaginone and khellinone, sharing a similar molecular framework, found significant COX-2 selectivity, analgesic, and anti-inflammatory activities. These findings suggest the potential of such compounds, by extension potentially including the one , in the development of new anti-inflammatory and analgesic medications (Abu‐Hashem et al., 2020).

Antitumor Agents Compounds with structures similar to the chemical have been explored for their potential as antitumor agents. For example, studies on classical and nonclassical 2-amino-4-oxo-thieno[2,3-d]pyrimidines have shown promise as dual inhibitors of thymidylate synthase and dihydrofolate reductase, crucial enzymes in cancer cell proliferation (Gangjee et al., 2009).

Antimicrobial Activity The exploration of novel benzodiazole derivatives including 2-((4-(1H-benzo[d]imidazol-2-yl)-6-(2-ethylcyclopentyl)pyrimidin-2-yl)thio)-N-methyl acetamide has revealed potent antimicrobial action. This suggests that compounds with similar structures could serve as leads for the development of new antimicrobial agents (Ch, 2022).

Insecticidal Activity Research into novel heterocycles incorporating a thiadiazole moiety has demonstrated insecticidal activity against pests such as the cotton leafworm, Spodoptera littoralis. This indicates the potential application of similar compounds in agricultural pest control (Fadda et al., 2017).